Cas no 300582-97-2 (H-Lys(dde)-OH)

• Product Name: H-Lys(dde)-OH
• CAS No: 300582-97-2
• MF: C₁₆H₂₆N₂O₄
• MW: 310.39
• CID: 5148146
• PubChem ID: 138717564
• Update Time: 2025-06-15

H-Lys(dde)-OH Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N6-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]-
• H-Lys(dde)-OH

• Inchi： 1S/C16H26N2O4/c1-10(18-7-5-4-6-11(17)15(21)22)14-12(19)8-16(2,3)9-13(14)20/h11,18H,4-9,17H2,1-3H3,(H,21,22)/t11-/m0/s1
• InChI Key： SCIKWLDMWHCCPU-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CCCCN/C(=C1\C(=O)CC(C)(C)CC\1=O)/C)N

Additional information on H-Lys(dde)-OH

Recent Advances in the Application of H-Lys(dde)-OH (CAS: 300582-97-2) in Chemical Biology and Pharmaceutical Research

In the rapidly evolving field of chemical biology and pharmaceutical research, the amino acid derivative H-Lys(dde)-OH (CAS: 300582-97-2) has garnered significant attention due to its versatile applications in peptide synthesis and drug development. This compound, characterized by its dde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl) protecting group, plays a pivotal role in solid-phase peptide synthesis (SPPS) by enabling selective deprotection under mild conditions. Recent studies have highlighted its utility in the synthesis of complex peptides, including those with therapeutic potential, underscoring its importance in modern medicinal chemistry.

A key area of research involving H-Lys(dde)-OH focuses on its application in the synthesis of peptide-based drugs. The dde protecting group is particularly advantageous due to its orthogonality to other common protecting groups, such as Fmoc and Boc, allowing for precise control over the synthesis process. Recent publications have demonstrated its use in the construction of multi-functional peptides, where selective deprotection of the dde group facilitates the introduction of additional modifications, such as fluorescent labels or bioactive moieties. This capability is critical for the development of targeted therapeutics and diagnostic agents.

Moreover, advancements in the understanding of H-Lys(dde)-OH's chemical properties have led to innovative applications in bioconjugation and protein engineering. Researchers have leveraged the compound's unique reactivity to create stable linkages between peptides and other biomolecules, enabling the development of novel bioconjugates with enhanced stability and functionality. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of H-Lys(dde)-OH in the site-specific modification of antibodies, resulting in improved pharmacokinetic profiles and therapeutic efficacy.

In addition to its synthetic utility, H-Lys(dde)-OH has been explored in the context of drug delivery systems. The dde group's compatibility with various coupling reagents and its selective removal under mild conditions make it an attractive candidate for the design of prodrugs and controlled-release formulations. Recent work has demonstrated its incorporation into hydrogel-based delivery systems, where the dde group acts as a trigger for controlled drug release in response to specific physiological stimuli. This approach holds promise for the treatment of chronic diseases requiring sustained drug delivery.

Looking ahead, the continued exploration of H-Lys(dde)-OH's potential is expected to yield further breakthroughs in chemical biology and pharmaceutical research. Ongoing studies are investigating its use in the development of next-generation peptide therapeutics, including those targeting previously undruggable pathways. As the field advances, the integration of H-Lys(dde)-OH into automated synthesis platforms and high-throughput screening assays is likely to accelerate the discovery of novel bioactive compounds. The compound's versatility and reliability position it as a cornerstone of modern peptide chemistry and drug development.